POLYGLYCERYL-4 OLEYL ETHER

Specification

• CAS No.: 112708-25-5
• Molecular Formula: C12H17NO2
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Polyglyceryl-4 Oleyl Ether is classified as an ether formed from the combination of polyglycerin-4 and oleyl alcohol. Its chemical structure features distinctive characteristics that contribute to its functionality:

• Chemical Name/IUPAC: 1,2,3-Propanetriol, homopolymer, 9-(Z)-octodecenyl ethers (1:1) (4 mol glycerol average molar ratio)

• CAS Numbers: Multiple identifiers exist including 71032-90-1, 9022-76-8, and 112708-25-5

• Molecular Formula: Reported as C30H60O9 in some sources

• Structural Components: The compound contains polymerized glycerin as the alcoholic component, with the number "4" indicating the average number of glycerin units in the molecule. It also contains oleyl alcohol (octadec-9-en-1-ol) as the fatty alcoholic component. The term "ether" refers to the specific connection product (condensation product) formed between these two alcohols

The molecular structure gives Polyglyceryl-4 Oleyl Ether its amphiphilic nature, containing both hydrophilic (water-loving) portions from the polyglycerin component and lipophilic (oil-loving) portions from the oleyl alcohol component. This dual nature is fundamental to its function as an emulsifier.

Origin and Manufacturing Process

Polyglyceryl-4 Oleyl Ether has both plant-derived and synthetic components in its origin:

• Source Materials: The compound is typically derived from glycerol (which can come from natural sources) and oleyl alcohol (which can be derived from natural fats and oils)

• Production Classification: Generally considered plant/synthetic in industry classifications

The manufacturing process involves several steps:

• Polymerization: Glycerol molecules undergo polymerization to form polyglycerin with an average of 4 glycerol units

• Etherification: The polyglycerin is then reacted with oleyl alcohol to create the ether linkage

• Purification: The resulting compound is purified to meet cosmetic-grade standards

This production method yields an ingredient that balances performance with the growing demand for more naturally derived cosmetic components.

Physical and Chemical Properties

Polyglyceryl-4 Oleyl Ether exhibits several important physical and chemical characteristics:

Property	Value/Description	Source
Physical Form	Liquid
Solubility	Dispersible in water, soluble in oils
Density	Not fully specified in literature	-
Toxicity Classification	Not classified as dangerous according to GHS
NFPA Ratings	Health: 0 (Minimal), Flammability: 1 (Slight), Reactivity: 0 (Minimal)

The compound's amphiphilic structure gives it surface-active properties, allowing it to reduce surface tension between oil and water phases, which is crucial for its emulsifying function.

Functional Properties in Cosmetic Formulations

Polyglyceryl-4 Oleyl Ether performs several important functions in cosmetic and personal care formulations:

Emulsification

As its primary function, Polyglyceryl-4 Oleyl Ether excels at creating and stabilizing emulsions:

• Allows the formation of finely dispersed mixtures of oil and water (emulsions)

• Enables blending of ingredients that typically don't mix well together, such as oil and water

• Creates stable, homogeneous products with smooth, uniform textures

• Functions as a "single" oil-in-water emulsifier that permits the production of both creams and milks without requiring additional hydrophilic ethoxylated emulsifiers

Stabilization

Beyond initial emulsification, the compound contributes to long-term product stability:

• Supports emulsion formation and improves product stability over time

• Prevents separation of ingredients in formulations

• Can stabilize challenging emulsions, lending them a fresh and light quality

• Functions effectively as a co-emulsifying system that enhances the stability of oil-in-water emulsions

Sensorial Enhancement

Polyglyceryl-4 Oleyl Ether significantly improves the sensory properties of formulations:

Applications in Personal Care Products

The versatility of Polyglyceryl-4 Oleyl Ether makes it suitable for numerous applications:

Skincare Formulations

• Moisturizers: Forms a protective barrier on the skin's surface, improving hydration and leaving skin feeling soft and smooth

• Sensitive Skin Products: Its mild, non-irritating nature makes it suitable for formulations designed for sensitive skin

• Facial Cleansers: Functions as a gentle cleansing agent

• Sun Care Products: Particularly useful in formulations containing zinc oxide and titanium dioxide at concentrations of 0.3-0.5%

• Treatment Products: Effective in anti-rash and anti-redness creams at concentrations of 0.5-2%

Hair Care Applications

• Shampoos and Conditioners: Improves the manageability and texture of hair

• Hair Masks: Helps condition both hair and scalp

• Styling Products: Contributes to detangling, frizz reduction, and enhanced shine

Color Cosmetics

• Foundations: Improves texture and application of makeup products

• Lipsticks: Used in various lipstick formulations

• Eye Products: Found in around-eye creams

Formulation Capabilities and Usage Levels

Polyglyceryl-4 Oleyl Ether demonstrates impressive formulation flexibility:

• Can be used in both hot and cold process formulations

• Enables creation of products with oil concentrations from as low as 2% to as high as approximately 50%

• When used as a co-emulsifier, it helps reduce the amount of primary emulsifier needed

• Particularly effective in stabilizing difficult emulsions

• PEG-free, making it suitable for "clean" and natural formulations

Typical usage concentrations vary by application:

• As primary emulsifier: 3-5%

• As co-emulsifier in sun care: 0.3-0.5%

• In treatment products: 0.5-2%

Advantages in Modern Formulation

Polyglyceryl-4 Oleyl Ether offers several advantages that align with current market trends:

• Natural Orientation: Partially derived from natural sources, supporting the trend toward more natural ingredients

• PEG-Free Alternative: Provides formulators with options to avoid polyethylene glycol (PEG) compounds

• Multifunctionality: Combines emulsification, stabilization, and sensorial benefits in one ingredient

• Formulation Flexibility: Compatible with a wide range of cosmetic ingredients

• Sustainability: Biodegradable nature aligns with increasing consumer demand for environmentally friendly products